N-(4-cyanophenyl)-4-ethoxybenzamide

• IUPAC Name: N-(4-cyanophenyl)-4-ethoxybenzamide
• InChI: InChI=1S/C16H14N2O2/c1-2-20-15-9-5-13(6-10-15)16(19)18-14-7-3-12(11-17)4-8-14/h3-10H,2H2,1H3,(H,18,19)
• InChI Key: SPYJHBNUPLGIAH-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)C#N
• Molecular Formula: C16H14N2O2
• DSSTOX Substance ID: DTXSID10404712
• Molecular Weight: 266.29 g/mol
• CAS RN: 50286-54-9

Description

N-(4-cyanophenyl)-4-ethoxybenzamide, also known as ethyl 4-(4-cyanophenylamino)benzoate, is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in drug development. This compound is a member of the benzamide family and has been shown to possess various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-(4-cyanophenyl)-4-ethoxybenzamide involves its interaction with various cellular targets. It has been shown to bind to the active site of protein kinase C, inhibiting its activity and preventing downstream signaling. Similarly, it has been shown to inhibit tyrosine kinase activity by binding to the ATP-binding site. Additionally, N-(4-cyanophenyl)-4-ethoxybenzamide has been shown to inhibit phosphodiesterase activity, leading to an increase in intracellular cAMP levels. These mechanisms of action have been implicated in the potential therapeutic effects of N-(4-cyanophenyl)-4-ethoxybenzamide.
Biochemical and Physiological Effects:
N-(4-cyanophenyl)-4-ethoxybenzamide has been shown to exhibit various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit angiogenesis, and reduce inflammation. Additionally, it has been shown to improve insulin sensitivity and glucose uptake in diabetic animal models. These effects are mediated through the inhibition of various enzymes and signaling pathways, as discussed above.

Advantages and Limitations for Lab Experiments

N-(4-cyanophenyl)-4-ethoxybenzamide has several advantages for lab experiments. It is readily available and can be synthesized in high yield and purity. Additionally, it exhibits potent inhibitory effects on various enzymes, making it a useful tool for studying their roles in cellular processes. However, N-(4-cyanophenyl)-4-ethoxybenzamide has some limitations as well. Its mechanism of action is not fully understood, and its potential side effects and toxicity are not well characterized. Therefore, caution must be exercised when using this compound in lab experiments.

Future Directions

There are several future directions for research on N-(4-cyanophenyl)-4-ethoxybenzamide. One potential direction is to investigate its potential as a therapeutic agent for various diseases such as cancer and diabetes. Additionally, further studies are needed to fully understand its mechanism of action and potential side effects. Furthermore, the development of more potent and selective inhibitors of the enzymes targeted by N-(4-cyanophenyl)-4-ethoxybenzamide could lead to the development of more effective therapeutic agents. Overall, the potential applications of N-(4-cyanophenyl)-4-ethoxybenzamide in drug development make it a promising compound for future research.
In conclusion, N-(4-cyanophenyl)-4-ethoxybenzamide is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in drug development. Its synthesis method has been optimized for high yield and purity, making it readily available for research purposes. N-(4-cyanophenyl)-4-ethoxybenzamide exhibits potent inhibitory effects on various enzymes, leading to various biochemical and physiological effects. However, caution must be exercised when using this compound in lab experiments, as its potential side effects and toxicity are not well characterized. Future research on N-(4-cyanophenyl)-4-ethoxybenzamide could lead to the development of more effective therapeutic agents for various diseases.

Scientific Research Applications

N-(4-cyanophenyl)-4-ethoxybenzamide has been extensively studied for its potential applications in drug development. It has been shown to exhibit inhibitory effects on various enzymes such as protein kinase C, tyrosine kinase, and phosphodiesterase. These enzymes play crucial roles in various cellular processes, and their dysregulation is associated with various diseases such as cancer and diabetes. Therefore, N-(4-cyanophenyl)-4-ethoxybenzamide has been proposed as a potential therapeutic agent for these diseases.